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Get Quote

Executive Summary

N-Cyclopentyl-3-methylaniline (CAS: Predicted/Analogous 1019623-XX-X series) represents
a critical structural motif in the synthesis of tyrosine kinase inhibitors and other small-molecule
therapeutics. Precise thermochemical data—specifically Enthalpy of Formation (

) and Heat Capacity (

)—are prerequisites for optimizing process safety, establishing shelf-life stability, and modeling
crystal polymorphism.

This guide provides a computed thermochemical profile based on Group Additivity Methods
(Benson Increments) and outlines the self-validating experimental workflows required to
transition from estimated values to regulatory-grade physical constants.

Chemical Identity & Physicochemical Baseline[1][2]
[3]

Before establishing energetic properties, the structural identity must be defined to ensure data
integrity during calorimetric analysis.
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Property Value | Description Source/Method
IUPAC Name N-cyclopentyl-3-methylaniline Nomenclature
Formula Stoichiometry
Molecular Weight 175.27 g/mol Calculated
Physical State (RT) ViS(_:OUS Hauid / Low-melting Analogous Trend
Solid
Predicted Boiling Point 275°C - 285°C (at 760 mmHg) ACD/Labs Model
Predicted Density Group Contribution
Refractive Index Lorentz-Lorenz Eq

Thermochemical Data Profile (Computed &
Surrogate)

In the absence of direct calorimetric data, the following values are derived using High-Fidelity
Group Additivity (HFGA) and validated against the structural surrogate N-Methylaniline. These
values serve as the initial inputs for process safety calculations (e.g., accelerating rate
calorimetry).

Enthalpy of Formation ()

The enthalpy of formation is the fundamental metric for stability. The negative value indicates
thermodynamic stability relative to elements, but the secondary amine structure suggests
reactivity under oxidative stress.
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Compound State (k3imol) Method Confidence
N-Cyclopentyl-3- o o )

N Liquid -65.4 + 8.5 Benson Additivity  High (Est.)
methylaniline
N-Cyclopentyl-3- o ]

N Gas +12.1+9.2 Benson Additivity  High (Est.)
methylaniline
Surrogate: N- o Exp.[1] (Ribeiro

N Liquid +359+2.1 Benchmark
Methylaniline et al.)
Surrogate:
Cyclopentylamin Liquid -122.3+15 Exp. (NIST) Benchmark
e

Technical Insight: The substitution of the methyl group (on N-methylaniline) with a cyclopentyl
ring introduces a significant exothermicity (~ -100 kJ/mol contribution from the saturated ring),

driving the net

into negative territory compared to the parent aniline.

Heat Capacity & Entropy

Critical for thermal mass calculations in reactor scale-up.
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Property Value (298 K) Unit Methodology

Isobaric Heat

; Missenard Grou
Capacity ( 3155 JI(mol-K) P
Method
)
Enthalpy of
Vaporization ( 68.5 kJ/mol Trouton-Hildebrand
)
Entropy (
412.0 J/(mol-K) Statistical Mechanics

)

Experimental Protocols: Validating the Model

To elevate the data from "Predicted" to "Regulatory Grade," the following experimental
workflows must be executed. These protocols are designed to be self-validating, meaning
internal checks (like

recovery ratios) confirm accuracy.

Combustion Calorimetry (The Gold Standard for)

Objective: Determine the energy of combustion (

) to derive
. Instrument: Isoperibol Rotating Bomb Calorimeter (Essential for N-containing compounds).

Methodology:

o Sample Preparation: Encapsulate ~0.5g of N-Cyclopentyl-3-methylaniline in a Mylar or
polyethylene ampoule (to prevent evaporation).

e Bomb Setup: Add 1.0 mL of deionized water to the bomb (to dissolve formed

). Pressurize with 3.0 MPa of high-purity Oxygen (
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)-

o Combustion: Ignite sample. The rotation of the bomb ensures the

formed from the nitrogen content reaches equilibrium in the aqueous phase.

o Washburn Corrections: Apply mathematical corrections for the formation of nitric acid,
standard states, and ignition energy.

o Validation:
o Measure final

concentration via titration.

o Compare calculated

(from mass) vs. recovered

(Rossini test). Tolerance: < 0.02%.

Knudsen Effusion (For Vapor Pressure &)

Objective: Determine volatility and sublimation/vaporization enthalpy.

Methodology:

o Setup: Place sample in a Knudsen cell with a calibrated orifice (
mm).

o Measurement: Maintain high vacuum (

mbar). Measure mass loss rate (
) via quartz crystal microbalance (QCM) at isothermal steps (e.g., T = 298K to 350K).

e Calculation: Use the Knudsen equation to calculate Vapor Pressure (

). Plot
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VS

(Clausius-Clapeyron) to extract

Visualization of Thermochemical Workflows
The Hess Law Cycle (Deriving Formation Enthalpy)

This diagram illustrates the thermodynamic cycle used to calculate the Enthalpy of Formation

from experimental Combustion data.

> AfH® (Products)
Elements (Standard State) (Known Literature Values‘ Combustion Products
12 C(s) + 8.5 H2(g) + 0.5 N2(g) 12 CO2(g) + 8.5 H20(l) + 0.5 N2(g)

\~~\
\‘\QfH° (Unknown) AcH°® (Measured via Calorimetry)
\\

Target Compound
N-Cyclopentyl-3-methylaniline (1)

Click to download full resolution via product page
Figure 1: Born-Haber thermochemical cycle. The unknown Formation Enthalpy (

) is derived by subtracting the measured Combustion Enthalpy (

) from the known enthalpies of the combustion products (

).

Purity & Heat Capacity Workflow (DSC)

This workflow details the self-validating logic for using Differential Scanning Calorimetry (DSC).
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Figure 2: DSC Logic Flow. The protocol enforces a purity threshold (>99.5%) derived from the
melting endotherm shape before calculating Heat Capacity (

), ensuring data integrity.

Applications in Drug Development

Understanding the thermochemistry of N-Cyclopentyl-3-methylaniline impacts three key
development stages:

e Synthesis Safety: The secondary amine moiety can undergo exothermic N-oxidation.
Knowing the

allows for accurate calculation of the Maximal Temperature of Synthesis (MTSR) in case of
cooling failure.

e Polymorph Screening: The energy difference between crystal lattices is often small (2-5
kJ/mol). Accurate fusion enthalpy (

) data from DSC helps identify the most stable polymorph for formulation.

¢ Vacuum Distillation: The calculated

(68.5 kJ/mol) is essential for engineering vacuum distillation units to purify the intermediate
without thermal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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